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Compound of Interest

Compound Name: 1,2-Epoxyheptane
CAS No.: 5063-65-0
Cat. No.: B1347036
Get Quote
. J

1,2-Epoxyheptane is a terminal epoxide featuring a seven-carbon aliphatic chain. The defining
feature of its structure is the oxirane ring, a three-membered heterocycle containing two carbon
atoms and one oxygen atom. This ring is located at the C1 and C2 positions of the heptane
backbone.

Structural Attributes

The three-membered ring of 1,2-epoxyheptane is highly strained, with C-C-O and C-O-C bond
angles of approximately 60°. This significant deviation from the ideal tetrahedral angle (109.5°)
is the primary driver of its high reactivity. The molecule is chiral at the C2 carbon, meaning it
exists as two non-superimposable mirror images, or enantiomers: (R)-1,2-epoxyheptane and
(S)-1,2-epoxyheptane.[1] The specific stereochemistry is crucial in pharmaceutical and fine
chemical synthesis, where biological activity is often enantiomer-dependent.
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1,2-Epoxyheptane Structure
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Synthesis Workflow
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Acid-Catalyzed Ring Opening (e.g., with H20/H*)
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Base-Catalyzed Ring Opening (e.g., with RO™)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. (R)-(+)-1,2-Epoxyheptane | C7H140 | CID 11147691 - PubChem
[pubchem.ncbi.nim.nih.gov]
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e To cite this document: BenchChem. [Molecular Structure and Physicochemical Properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1347036/docs#molecular-structure-and-
physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1347036/docs#molecular-structure-and-physicochemical-properties
https://www.benchchem.com/product/b1347036/docs#molecular-structure-and-physicochemical-properties
https://www.benchchem.com/product/b1347036/docs#molecular-structure-and-physicochemical-properties
https://www.benchchem.com/product/b1347036/docs#molecular-structure-and-physicochemical-properties
https://www.benchchem.com/product/b1347036?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347036?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

